Cas no 2094031-67-9 (1-[(3aR,8aS)-6-acetyl-decahydropyrrolo[3,4-d]azepin-2-yl]-3-(2-chloropyridin-4-yl)prop-2-en-1-one)

• Product Name: 1-[(3aR,8aS)-6-acetyl-decahydropyrrolo[3,4-d]azepin-2-yl]-3-(2-chloropyridin-4-yl)prop-2-en-1-one
• CAS No: 2094031-67-9
• MF: C₁₈H₂₂ClN₃O₂
• MW: 347.839183330536
• CID: 6266270
• PubChem ID: 132284658
• Update Time: 2025-06-23

1-[(3aR,8aS)-6-acetyl-decahydropyrrolo[3,4-d]azepin-2-yl]-3-(2-chloropyridin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[(3As,8aR)-6-acetyl-1,3,3a,4,5,7,8,8a-octahydropyrrolo[3,4-d]azepin-2-yl]-3-(2-chloropyridin-4-yl)prop-2-en-1-one
• AKOS034812286
• 2094031-67-9
• 1-[(3aR,8aS)-6-acetyl-decahydropyrrolo[3,4-d]azepin-2-yl]-3-(2-chloropyridin-4-yl)prop-2-en-1-one
• EN300-26589584
• Z2379497199

• Inchi： 1S/C18H22ClN3O2/c1-13(23)21-8-5-15-11-22(12-16(15)6-9-21)18(24)3-2-14-4-7-20-17(19)10-14/h2-4,7,10,15-16H,5-6,8-9,11-12H2,1H3/b3-2+/t15-,16+
• InChI Key： SEQAXEFRVVFMNH-HNQCBELMSA-N
• SMILES： ClC1C=C(C=CN=1)/C=C/C(N1C[C@@H]2CCN(C(C)=O)CC[C@@H]2C1)=O

Computed Properties

• Exact Mass: 347.1400546g/mol
• Monoisotopic Mass: 347.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.5Ų

Additional information on 1-[(3aR,8aS)-6-acetyl-decahydropyrrolo[3,4-d]azepin-2-yl]-3-(2-chloropyridin-4-yl)prop-2-en-1-one

Introduction to 1-[(3aR,8aS)-6-acetyl-decahydropyrrolo[3,4-d]azepin-2-yl]-3-(2-chloropyridin-4-yl)prop-2-en-1-one (CAS No. 2094031-67-9)

1-[(3aR,8aS)-6-acetyl-decahydropyrrolo[3,4-d]azepin-2-yl]-3-(2-chloropyridin-4-yl)prop-2-en-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2094031-67-9, belongs to a class of molecules known for their potential in drug discovery and development. The intricate scaffold of this molecule, featuring a fused heterocyclic system and functional groups, makes it a subject of considerable interest for medicinal chemists exploring novel therapeutic avenues.

The molecular structure of 1-[(3aR,8aS)-6-acetyl-decahydropyrrolo[3,4-d]azepin-2-yl]-3-(2-chloropyridin-4-yl)prop-2-en-1-one incorporates a decahydropyrrolo[3,4-d]azepine core, which is a bicyclic system with significant pharmacological relevance. This core structure is further modified by the presence of an acetyl group at the 6-position and a prop-2-enone moiety at the 2-position, enhancing its complexity and potential biological activity. Additionally, the compound features a 2-chloropyridine substituent at the 3-position, which is commonly employed in medicinal chemistry to modulate binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of this compound with biological targets. The fused heterocyclic system in 1-[(3aR,8aS)-6-acetyl-decahydropyrrolo[3,4-d]azepin-2-yl]-3-(2-chloropyridin-4-yl)prop-2-en-1-one is predicted to exhibit favorable binding properties with enzymes and receptors involved in various disease pathways. This has spurred interest in its potential as a lead compound for the development of new therapeutic agents.

In the realm of drug discovery, the acetyl group in this molecule serves as a key pharmacophore that can interact with specific amino acid residues in protein targets. The prop-2-enone moiety further contributes to the molecule's ability to engage in hydrogen bonding and hydrophobic interactions, which are crucial for achieving high affinity and selectivity. These structural features make 1-[(3aR,8aS)-6-acetyl-decahydropyrrolo[3,4-d]azepin-2-yl]-3-(2-chloropyridin-4-yl)prop-2-en-1-one a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex stereochemistry. The stereochemistry at the 3aR and 8aS positions is particularly noteworthy, as it influences the overall conformation and reactivity of the molecule. Researchers have employed advanced synthetic methodologies to achieve high enantiomeric purity, which is essential for evaluating its biological activity accurately.

Current research efforts are focused on exploring the pharmacological profile of 1-[(3aR,8aS)-6-acetyl-decahydropyrrolo[3,4-d]azepin-2-yl]-3-(2-chloropyridin-4-y l)prop - 2 - en - 1 - one through both in vitro and in vivo studies. Preliminary data suggest that this compound exhibits interesting interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. These findings have prompted further investigation into its potential therapeutic applications.

The role of 2-chloropyridine substituents in modulating biological activity cannot be overstated. Chlorinated pyridines are well-known for their ability to enhance binding affinity and selectivity by participating in multiple types of non-covalent interactions with biological targets. In 1 - [( 3 a R , 8 a S ) - 6 - acetyl - decahydropyrrolo [ 3 , 4 - d ] az ep i n - 2 - yl ] - 3 - ( 2 - chlor o py rid i n e - 4 - y l ) prop - 2 - en - 1 - one, this substituent is strategically positioned to interact with key residues in target proteins, thereby influencing the compound's pharmacological effects.

The stereochemical configuration at the chiral centers of 1-[ ( 3 a R , 8 a S ) - 6 - acetyl-decahydropyrrolo [ 3 , 4 - d ] az ep i n e ]( CAS No . 2094031- 67- 9) plays a critical role in determining its biological activity. The specific arrangement of atoms around these chiral centers can significantly impact how the molecule interacts with biological targets. This has led to extensive studies aimed at optimizing these stereocenters to achieve maximal efficacy and minimal side effects.

Computational studies have been instrumental in understanding the electronic properties and binding modes of 1-[ ( In summary, 1- [( The potential therapeutic applications make it an exciting area for further research.